N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide

• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol
• IUPAC Name: N-(2-fluorophenyl)-3-piperidin-1-ylpropanamide
• InChI: InChI=1S/C14H19FN2O/c15-12-6-2-3-7-13(12)16-14(18)8-11-17-9-4-1-5-10-17/h2-3,6-7H,1,4-5,8-11H2,(H,16,18)
• InChI Key: CHFTUNJZPSFSEK-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CCC(=O)NC2=CC=CC=C2F

Description

N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide, also known as FPPP, is a chemical compound that belongs to the phenylpropanoid class of drugs. It is a synthetic analogue of the opioid analgesic fentanyl and has been used for scientific research purposes. FPPP is a potent agonist of the μ-opioid receptor and has been found to produce analgesic effects in animal models.

Mechanism of Action

N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide is a potent agonist of the μ-opioid receptor and produces its analgesic effects by binding to this receptor. The μ-opioid receptor is a G protein-coupled receptor that is expressed in the central nervous system and is involved in the modulation of pain perception. Activation of the μ-opioid receptor leads to the inhibition of neurotransmitter release, which results in the suppression of pain signals.
Biochemical and Physiological Effects
N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide produces a range of biochemical and physiological effects, including analgesia, sedation, and respiratory depression. It has also been found to produce euphoria and addiction in animal models. N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide has a high affinity for the μ-opioid receptor and is more potent than fentanyl, a commonly used opioid analgesic.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide has several advantages as a tool for scientific research. It is a potent and selective agonist of the μ-opioid receptor and produces robust analgesic effects. It is also relatively easy to synthesize and is commercially available. However, N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide has several limitations as well. It has a short half-life, which makes it difficult to use in long-term studies. It also produces respiratory depression at high doses, which can be problematic for animal studies.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide. One area of interest is the development of new analogues of N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide that have improved pharmacological properties. Another area of interest is the investigation of the molecular mechanisms underlying the analgesic and addictive effects of N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide. Additionally, there is a need for further research on the safety and toxicity of N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide, particularly in the context of long-term use. Overall, N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide has the potential to be a valuable tool for scientific research on the opioid system, but further research is needed to fully understand its properties and limitations.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide involves the reaction of 2-fluoroacetophenone with piperidine in the presence of a reducing agent such as sodium borohydride. The resulting product is then acylated with propionyl chloride to produce N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide. The synthesis of N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide is relatively straightforward and can be carried out using standard laboratory equipment.

Scientific Research Applications

N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide has been used extensively in scientific research as a tool for studying the opioid system. It has been used to investigate the structure-activity relationships of opioid agonists and to study the pharmacology of the μ-opioid receptor. N-(2-fluorophenyl)-3-(1-piperidinyl)propanamide has also been used to study the effects of opioid agonists on pain perception, respiratory function, and other physiological processes.